![molecular formula C16H10Cl2N2O2S B2798008 5-Methyl-2-(3-pyridinyl)-1,3-thiazol-4-yl 2,3-dichlorobenzenecarboxylate CAS No. 338409-18-0](/img/structure/B2798008.png)
5-Methyl-2-(3-pyridinyl)-1,3-thiazol-4-yl 2,3-dichlorobenzenecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-Methyl-2-(3-pyridinyl)-1,3-thiazol-4-yl 2,3-dichlorobenzenecarboxylate, also known as CP-690,550, is a small molecule inhibitor of Janus kinase (JAK) enzymes. It has been extensively studied for its potential therapeutic applications in various autoimmune diseases and inflammatory disorders.
Scientific Research Applications
- Researchers have explored the potential of this compound as an anticancer agent. Its unique structure suggests interactions with cellular pathways, making it a candidate for inhibiting tumor growth or metastasis .
- The thiazole ring in this compound contributes to its anti-inflammatory properties. It may modulate inflammatory mediators, such as cytokines and prostaglandins, making it relevant for conditions like rheumatoid arthritis or inflammatory bowel diseases .
- The dichlorobenzenecarboxylate moiety suggests antimicrobial activity. Researchers have investigated its effects against bacteria, fungi, and even resistant strains .
- Neurodegenerative diseases, such as Alzheimer’s and Parkinson’s, have prompted interest in compounds like this one. Its thiazole scaffold may protect neurons from oxidative stress and inflammation .
- The conjugated system within the molecule suggests potential photophysical properties. Researchers have explored its fluorescence behavior, which could be useful in imaging or sensing applications .
- Beyond its biological activities, scientists have studied synthetic routes to access this compound. Novel methodologies for its preparation have been proposed .
Anticancer Properties
Anti-inflammatory Activity
Antimicrobial Effects
Neuroprotective Properties
Photophysical Applications
Synthetic Methodology and Medicinal Chemistry
properties
IUPAC Name |
(5-methyl-2-pyridin-3-yl-1,3-thiazol-4-yl) 2,3-dichlorobenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H10Cl2N2O2S/c1-9-14(20-15(23-9)10-4-3-7-19-8-10)22-16(21)11-5-2-6-12(17)13(11)18/h2-8H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VFOHAPXEBBHBKY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(S1)C2=CN=CC=C2)OC(=O)C3=C(C(=CC=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H10Cl2N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Methyl-2-(3-pyridinyl)-1,3-thiazol-4-yl 2,3-dichlorobenzenecarboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.